![molecular formula C10H7N3S B1615458 6-(Pyridin-4-yl)imidazo[2,1-b]thiazole CAS No. 96911-75-0](/img/structure/B1615458.png)
6-(Pyridin-4-yl)imidazo[2,1-b]thiazole
Overview
Description
6-(Pyridin-4-yl)imidazo[2,1-b]thiazole is a chemical compound with the molecular formula C10H7N3S . It is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings .
Synthesis Analysis
A new library of 6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole derivatives was designed and synthesized for their in vitro anticancer activity . These derivatives contain an isoxazole ring linked to C3 through a p-phenylene spacer . The synthetic approach to the preparation of these compounds is based on the interaction of substituted 4-fluoropyridines with 3-hydroxy (benzo)imidazo[2,1-b][1,3]thiazines .Molecular Structure Analysis
The molecular structure of 6-(Pyridin-4-yl)imidazo[2,1-b]thiazole consists of a pyridine ring attached to an imidazo[2,1-b]thiazole ring . The imidazo[2,1-b]thiazole ring is a fused heterocycle, which means it contains two or more different types of atoms in its ring structure .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 6-(Pyridin-4-yl)imidazo[2,1-b]thiazole derivatives involve nucleophilic substitution reactions with primary or secondary amines . This is followed by a Suzuki–Miyaura cross-coupling reaction with 2-aminopyridine-5-boronic pinacol ester acid .Scientific Research Applications
Synthesis and Cytotoxic Activity
A series of compounds bearing imidazo[2,1-b]thiazole scaffolds demonstrated potential in cytotoxicity against human cancer cell lines, indicating its potential as an inhibitor in cancer treatments (Ding et al., 2012).
Potential Anti-inflammatory Agents
Imidazo[2,1-b][1,3]thiazine derivatives modified with 4-pyridinyloxyl moiety have been explored as potential anti-inflammatory agents. Their synthetic approach and anti-inflammatory activity in vivo suggest their promise for further research in this domain (Biointerface Research in Applied Chemistry, 2022).
Antihypertensive Activity
Imidazoindole derivatives, including those related to imidazo[2,1-b]thiazole, have shown strong antihypertensive activity in animal models, demonstrating their potential in cardiovascular disease treatments (Adhikary, Das, & Hess, 1976).
Chemical Synthesis
Research in chemical synthesis demonstrates the utility of imidazo[2,1-b]thiazole in various chemical reactions, contributing to the development of novel compounds with potential pharmacological activities (Rodrigues et al., 2018).
Tuberculosis Treatment
Imidazo[2,1-b]thiazole derivatives have been synthesized and evaluated as Mycobacterium tuberculosis pantothenate synthetase inhibitors, indicating their potential in developing new treatments for tuberculosis (Samala, Devi, Saxena, Meda, Yogeeswari, & Sriram, 2016).
Antiarrhythmic Activity
Imidazo[2,1-b]thiazoles bearing a dihydropyridine ring have been tested for antiarrhythmic, inotropic, and chronotropic activities, suggesting their use in cardiac-related treatments (Andreani et al., 1997).
properties
IUPAC Name |
6-pyridin-4-ylimidazo[2,1-b][1,3]thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3S/c1-3-11-4-2-8(1)9-7-13-5-6-14-10(13)12-9/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLBFMECAIAFASS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=CN3C=CSC3=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20327281 |
Source
|
| Record name | 6-(Pyridin-4-yl)imidazo[2,1-b]thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20327281 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Pyridin-4-yl)imidazo[2,1-b]thiazole | |
CAS RN |
96911-75-0 |
Source
|
| Record name | 6-(4-Pyridinyl)imidazo[2,1-b]thiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=96911-75-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(Pyridin-4-yl)imidazo[2,1-b]thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20327281 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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